Cas no 53645-99-1 (5-Chloro-4-methyl-1,2,3-thiadiazole)

5-Chloro-4-methyl-1,2,3-thiadiazole structure
53645-99-1 structure
Product Name:5-Chloro-4-methyl-1,2,3-thiadiazole
CAS No:53645-99-1
MF:C3H3ClN2S
MW:134.587317705154
MDL:MFCD00202055
CID:376533
PubChem ID:1478445
Update Time:2025-04-19

5-Chloro-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4-methyl-1,2,3-thiadiazole
    • 1,2,3-Thiadiazole, 5-chloro-4-methyl-
    • 5-chloro-4-methylthiadiazole
    • 5-Chlor-4-methyl-1,2,3-thiadiazol
    • 5-chloro-4-methyl-[1,2,3]thiadiazole
    • chloromethylthiadiazole
    • TRIACSINC
    • FT-0680436
    • EN300-111903
    • J-517365
    • 53645-99-1
    • SCHEMBL231862
    • CS-0453368
    • DTXSID20363144
    • 5E-310S
    • A829702
    • MFCD00202055
    • AKOS005070607
    • DTXCID20314191
    • G19159
    • MDL: MFCD00202055
    • Inchi: 1S/C3H3ClN2S/c1-2-3(4)7-6-5-2/h1H3
    • InChI Key: RRQBJFBRLOWLJR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)N=NS1

Computed Properties

  • Exact Mass: 133.97100
  • Monoisotopic Mass: 133.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 70
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.438
  • Melting Point: 56-58°C
  • Boiling Point: 185.6°Cat760mmHg
  • Flash Point: 66°C
  • Refractive Index: 1.566
  • PSA: 54.02000
  • LogP: 1.49990

5-Chloro-4-methyl-1,2,3-thiadiazole Security Information

5-Chloro-4-methyl-1,2,3-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-4-methyl-1,2,3-thiadiazole Pricemore >>

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